4-({[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)phenyl acetate

• IUPAC Name: [4-[[5-[(4-chlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C18H14ClN3O3S/c1-11(23)25-15-8-4-13(5-9-15)17(24)20-18-22-21-16(26-18)10-12-2-6-14(19)7-3-12/h2-9H,10H2,1H3,(H,20,22,24)
• InChI Key: UMNRVDHWNKCVSI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O3S
• Molecular Weight: 387.8 g/mol

Description

The compound “4-({[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)phenyl acetate” is a complex organic molecule. It contains a thiadiazole ring, which is a type of heterocycle, and a chlorobenzyl group, which is a benzene ring with a chlorine atom and a methyl group attached. The compound also contains an acetate group, which is a common functional group in organic chemistry.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on its functional groups. For example, the acetate group could potentially undergo hydrolysis to form acetic acid and a phenol. The chlorobenzyl group might also be susceptible to nucleophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiadiazole derivatives have been studied for their potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Future Directions

Thiadiazole derivatives are a topic of ongoing research due to their wide range of potential biological activities. Future research could explore the synthesis of similar compounds and their potential applications in fields like medicine or agriculture.